Cas no 612507-30-9 (Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI))
612507-30-9 structure
Product Name:Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI)
CAS No:612507-30-9
MF:C10H13FN2
MW:180.222025632858
CID:954215
PubChem ID:1519465
Update Time:2025-04-19
Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI)
- (2S)-2-(3-FLUOROPHENYL)PIPERAZINE
- (S)-2-(3-FLUORO-PHENYL)-PIPERAZINE
- AB36230
- AC1LU36B
- AG-G-22979
- CTK5B2934
- SureCN5562192
- 612507-30-9
- DTXSID90364047
- AKOS006284337
- AWAUULFUTVPSTI-SNVBAGLBSA-N
- SCHEMBL5562192
-
- Inchi: 1S/C10H13FN2/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-3,6,10,12-13H,4-5,7H2/t10-/m1/s1
- InChI Key: AWAUULFUTVPSTI-SNVBAGLBSA-N
- SMILES: FC1=CC=CC(=C1)[C@H]1CNCCN1
Computed Properties
- Exact Mass: 180.10627659g/mol
- Monoisotopic Mass: 180.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 24.1Ų
Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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